![molecular formula C15H7ClF2N4OS B6567846 8-chloro-2-[(2,4-difluorophenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one CAS No. 1021224-73-6](/img/structure/B6567846.png)
8-chloro-2-[(2,4-difluorophenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
Description
This compound is a derivative of thiadiazoloquinazolinone, which is a heterocyclic compound . It has a 2,4-difluorophenyl group and an 8-chloro group attached to it .
Synthesis Analysis
While the specific synthesis process for this compound is not available, similar compounds such as thiadiazoloquinazolinones are synthesized via multicomponent reactions . For example, a one-pot three-component fusion reaction between substrates of 1,3,4-thiadiazole-amines, aldehydes, and active methylene compounds in ethanol solvent at room temperature has been reported .Molecular Structure Analysis
The compound contains a thiadiazoloquinazolinone core, which is a bicyclic system containing a thiadiazole ring fused with a quinazolinone ring . It also has a 2,4-difluorophenyl group and an 8-chloro group attached to it .Scientific Research Applications
Anticonvulsant Activity
Epilepsy, a central nervous system disorder characterized by abnormal neuronal activity leading to recurrent seizures, affects millions of people worldwide. Researchers have explored the anticonvulsant potential of 1,3,4-thiadiazole derivatives. These compounds modulate neuronal excitability and may offer therapeutic benefits for epileptic patients. Notably, the compound 8-chloro-2-[(2,4-difluorophenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one has demonstrated promising anticonvulsant effects in preclinical studies . Further investigations are warranted to explore its clinical potential.
Anticancer Properties
The 1,3,4-thiadiazole scaffold has attracted attention as a potential anticancer agent. Researchers have synthesized derivatives with antitumor activity against various cancer cell lines. While specific studies on our compound of interest are limited, related derivatives have shown inhibition of growth in human breast carcinoma (MCF-7) cells . Investigating its mechanism of action and potential synergies with existing anticancer drugs could be valuable.
Antibacterial and Antifungal Effects
The compound’s heterocyclic structure contributes to its antimicrobial properties. Some derivatives exhibit antibacterial activity against pathogens such as Staphylococcus aureus, Bacillus subtilis, and Escherichia coli. Additionally, they demonstrate antifungal effects against Candida albicans and Aspergillus niger . Further studies could explore their efficacy in combating drug-resistant strains.
Antioxidant Activity
Oxidative stress plays a crucial role in various diseases. Some 1,3,4-thiadiazole derivatives exhibit antioxidant effects, protecting cells from oxidative damage. Investigating whether our compound shares this property could provide novel therapeutic avenues.
Anthwal, T., & Nain, S. (2021). 1,3,4-Thiadiazole Scaffold: As Anti-Epileptic Agents. Frontiers in Chemistry, 9, 671212. Read more El-Ashmawy, I. M., et al. (2010). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. Molecules, 25(18), 4309. Read more Mishra, P., et al. (Year not specified). 1, 3, 4-Thiadiazoles: An Overview. Gavin Publishers. Read more
properties
IUPAC Name |
8-chloro-2-(2,4-difluoroanilino)-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H7ClF2N4OS/c16-7-1-3-9-12(5-7)20-15-22(13(9)23)21-14(24-15)19-11-4-2-8(17)6-10(11)18/h1-6H,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGNYLGNDHXEPAJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)NC2=NN3C(=O)C4=C(C=C(C=C4)Cl)N=C3S2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H7ClF2N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-chloro-2-[(2,4-difluorophenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(4-chlorophenyl)-N-(3-fluorophenyl)-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide](/img/structure/B6567764.png)
![3-(4-chlorophenyl)-5-methyl-2,4-dioxo-N-[3-(trifluoromethyl)phenyl]-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide](/img/structure/B6567770.png)
![2-{[4-(4-fluorophenyl)-5-[(1-methyl-1H-pyrrol-2-yl)methyl]-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-nitrophenyl)acetamide](/img/structure/B6567781.png)
![N-{4-[(cyclopropylcarbamoyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide](/img/structure/B6567789.png)
![3-cyclohexyl-N-{2-[4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}propanamide](/img/structure/B6567792.png)
![N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-3-cyclohexylpropanamide](/img/structure/B6567794.png)
![6-{[4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl]sulfonyl}-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-11-one](/img/structure/B6567798.png)
![2-chloro-6-fluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide](/img/structure/B6567803.png)
![2-chloro-6-fluoro-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide](/img/structure/B6567811.png)
![3,4-difluoro-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide](/img/structure/B6567819.png)
![8-(2,6-difluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione](/img/structure/B6567820.png)
![6-{[4-(3,4-difluorobenzoyl)piperazin-1-yl]sulfonyl}-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-11-one](/img/structure/B6567831.png)
![N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}adamantane-1-carboxamide](/img/structure/B6567835.png)
![N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}cyclopentanecarboxamide](/img/structure/B6567849.png)